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Compound of Interest

N1,N2-Bis(2-
Compound Name:
(diethylamino)ethyl)oxalamide

Cat. No.: B057869

For Researchers, Scientists, and Drug Development Professionals

Abstract

N1,N2-Bis(2-(diethylamino)ethyl)oxalamide, also referred to as DEAE-Oxalamide, is a
symmetrical oxalamide derivative with the CAS Number 5432-13-3.[1][2] This molecule has
garnered interest in medicinal chemistry due to its potential as an antimicrobial and anticancer
agent. Its structure, featuring a central oxalamide backbone flanked by two diethylaminoethyl
groups, allows for hydrogen bonding and coordination with metal ions, suggesting a variety of
potential biological interactions.[1] This document provides a comprehensive review of the
available scientific literature on N1,N2-Bis(2-(diethylamino)ethyl)oxalamide, presenting its
chemical properties, synthesis, biological activities, and available experimental data.

Chemical and Physical Properties

N1,N2-Bis(2-(diethylamino)ethyl)oxalamide is characterized by the following properties:
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Property Value Source
IUPAC Name N.N*-Dis[2- [1]
(diethylamino)ethyllJoxamide

CAS Number 5432-13-3 [1][2]
Molecular Formula C14H30N402 [2]
Molecular Weight 286.41 g/mol [2]
Melting Point 169-171°C [1]
Purity (after recrystallization) >99.5% (HPLC) [1]

Synthesis and Purification
Synthesis

The synthesis of N1,N2-Bis(2-(diethylamino)ethyl)oxalamide typically involves the coupling
of an oxalic acid derivative with the appropriate diethylaminoethylamine precursor. A common
laboratory-scale synthesis is analogous to the general preparation of oxalamides.

Experimental Workflow: General Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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